Cas no 1806820-69-8 (2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine
• CAS No: 1806820-69-8
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4811410
• Update Time: 2025-05-20

2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine

• Inchi： 1S/C9H12F2N2O2/c1-14-7-5(9(10)11)4-13-6(3-12)8(7)15-2/h4,9H,3,12H2,1-2H3
• InChI Key： DTZZUCYNIZMUKN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(=C1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 0.3
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1806820-69-8)

2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine, identified by the chemical identifier CAS No. 1806820-69-8, is a significant compound in the realm of pharmaceutical and chemical research. This pyridine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and difluoromethyl substituents, combined with methoxy groups at the 3 and 4 positions, makes this molecule a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure imparts several advantageous characteristics that are highly relevant in modern drug discovery. The aminomethyl group (-CH₂NH₂) serves as a reactive handle for further functionalization, enabling the attachment of various pharmacophores. This flexibility is particularly valuable in designing molecules that require specific interactions with biological targets. Additionally, the difluoromethyl group (-CF₂) is a well-documented pharmacophore that can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. These features make 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have demonstrated that the electronic properties of the pyridine ring, influenced by substituents such as the difluoromethyl group, can significantly impact receptor binding affinity. The methoxy groups at the 3 and 4 positions further contribute to the molecule's overall shape and electronic distribution, which are critical factors in determining its interaction with biological targets.

In the context of drug discovery, 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it could serve as a building block for novel therapeutics. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain enzymes implicated in inflammatory and infectious diseases.

The role of fluorinated compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties, including enhanced binding to biological targets and increased resistance to metabolic degradation. The difluoromethyl group in 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine exemplifies this trend, making it an attractive scaffold for drug design. Researchers have leveraged this property to develop compounds with improved efficacy and reduced side effects.

Moreover, the aminomethyl group provides a site for further derivatization, allowing chemists to explore a wide range of chemical transformations. This versatility is particularly useful in generating libraries of compounds for high-throughput screening (HTS). Such screens are instrumental in identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies.

Recent publications highlight the use of 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine as a precursor in synthesizing novel pyridine-based drugs. One notable example involves its application in developing inhibitors targeting bacterial enzymes involved in DNA replication. These inhibitors have shown promising activity against resistant strains of bacteria, underscoring the importance of innovative scaffolds in combating antimicrobial resistance.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine itself presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly effective in constructing the desired framework.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1806820-69-8) represents a valuable asset in the pharmaceutical industry. Its unique structural features offer numerous opportunities for further development and application in drug discovery. As research continues to uncover new therapeutic targets and challenges such as antimicrobial resistance, compounds like this will play an increasingly critical role in developing innovative solutions.